Cas no 14162-93-7 (2,2'-Bipyridine, 4-nitro-)

• Product Name: 2,2'-Bipyridine, 4-nitro-
• CAS No: 14162-93-7
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 2358900
• Update Time: 2025-10-28

2,2'-Bipyridine, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine, 4-nitro-
• 4-nitro-2,2'-Bipyridine

• Inchi： 1S/C10H7N3O2/c14-13(15)8-4-6-12-10(7-8)9-3-1-2-5-11-9/h1-7H
• InChI Key： CIFFKJLQHWQTIT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C(C=1)C1C=CC=CN=1)=O

Additional information on 2,2'-Bipyridine, 4-nitro-

4-Nitro-2,2'-Bipyridine (CAS No. 14162-93-7): A Comprehensive Overview

4-Nitro-2,2'-bipyridine is a heterocyclic organic compound with the CAS registry number 14162-93-7. This compound belongs to the bipyridine family, which consists of two pyridine rings connected by a single bond. The presence of a nitro group (-NO₂) at the 4-position of one of the pyridine rings introduces unique electronic and structural properties, making it a valuable molecule in various fields of chemistry and materials science.

The molecular formula of 4-nitro-2,2'-bipyridine is C₁₀H₈N₂O₂, and its molecular weight is approximately 196.18 g/mol. The compound is characterized by its rigid planar structure due to the conjugation between the two pyridine rings and the nitro group. This planarity enhances its ability to act as a ligand in coordination chemistry, where it can bind to metal ions through nitrogen atoms in a bidentate or tridentate manner.

Recent studies have highlighted the importance of 4-nitro-2,2'-bipyridine in the development of metal-organic frameworks (MOFs) and coordination polymers. Its ability to form stable complexes with transition metals such as copper, iron, and cobalt has led to its use in creating porous materials with applications in gas storage, catalysis, and sensing technologies. For instance, researchers have reported the synthesis of MOFs based on 4-nitro-2,2'-bipyridine that exhibit high adsorption capacities for gases like CO₂ and CH₄.

In addition to its role in materials science, 4-nitro-2,2'-bipyridine has also found applications in medicinal chemistry. The nitro group imparts electron-withdrawing properties to the molecule, which can influence its interaction with biological systems. Recent studies have explored its potential as a ligand in anti-cancer drug design, where it forms complexes with metal ions that exhibit cytotoxicity against various cancer cell lines.

The synthesis of 4-nitro-2,2'-bipyridine typically involves nucleophilic substitution or coupling reactions. One common method involves the reaction of 4-nitropyridine with 2-pyridinemethanol under specific conditions to form the bipyridine derivative. Researchers have optimized these synthesis routes to improve yield and purity, ensuring that 4-nitro-2,2'-bipyridine can be produced efficiently for both academic and industrial applications.

Another area where 4-nitro-2,2'-bipyridine has shown promise is in electrochemistry. Its redox properties make it suitable for use as an electrocatalyst in reactions such as oxygen reduction and hydrogen evolution. Recent advancements have demonstrated that incorporating 4-nitro-2,2'-bipyridine into carbon-based materials enhances their catalytic activity and stability under harsh conditions.

Furthermore, 4-nitro-2,₂’-bipyridine has been utilized in sensor development due to its ability to selectively bind metal ions or respond to environmental changes such as pH or temperature. For example, sensors based on this compound have been designed for detecting heavy metal ions like Pb²⁺ and Cd²⁺ in aqueous solutions.

In summary, 4-nitro-₂',₂-bipyridine (CAS No. 1416₂937) is a versatile compound with significant potential across multiple disciplines. Its unique electronic properties and ability to form stable complexes make it an invaluable tool in materials science, medicinal chemistry, electrochemistry, and sensor technology. As research continues to uncover new applications for this compound